Cas no 854532-55-1 (Benzonitrile, 3-(4-bromo-3-methylphenoxy)-)

• Product Name: Benzonitrile, 3-(4-bromo-3-methylphenoxy)-
• CAS No: 854532-55-1
• MF: C₁₄H₁₀BrNO
• MW: 288.13930273056
• CID: 4239914
• PubChem ID: 58853745
• Update Time: 2025-04-24

Benzonitrile, 3-(4-bromo-3-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(4-bromo-3-methylphenoxy)-
• DB-098888
• SCHEMBL4615068
• 854532-55-1

• Inchi： 1S/C14H10BrNO/c1-10-7-13(5-6-14(10)15)17-12-4-2-3-11(8-12)9-16/h2-8H,1H3
• InChI Key： FNYSHSFIXQEBFG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(OC2=CC=C(Br)C(C)=C2)=C1

Computed Properties

• Exact Mass: 286.99458Da
• Monoisotopic Mass: 286.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 33Ų